ethyl N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]carbamate
CAS No.:
Cat. No.: VC14963133
Molecular Formula: C17H16FN3O2
Molecular Weight: 313.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H16FN3O2 |
|---|---|
| Molecular Weight | 313.33 g/mol |
| IUPAC Name | ethyl N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]carbamate |
| Standard InChI | InChI=1S/C17H16FN3O2/c1-3-23-17(22)20-16-15(12-4-6-13(18)7-5-12)19-14-10-11(2)8-9-21(14)16/h4-10H,3H2,1-2H3,(H,20,22) |
| Standard InChI Key | AHNNNFAWCIJNHS-UHFFFAOYSA-N |
| Canonical SMILES | CCOC(=O)NC1=C(N=C2N1C=CC(=C2)C)C3=CC=C(C=C3)F |
Introduction
Ethyl N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]carbamate is a complex organic compound with a molecular formula of C17H16FN3O2 and a molecular weight of 313.33 g/mol . This compound belongs to the class of carbamates, which are derivatives of carbamic acid. Carbamates are known for their diverse applications in pharmaceuticals, agrochemicals, and other industrial uses.
Synthesis and Preparation
The synthesis of ethyl N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]carbamate typically involves the reaction of the corresponding amine with ethyl chloroformate in the presence of a base. This process is common for forming carbamate derivatives from amines.
Potential Applications
While specific applications of ethyl N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]carbamate are not widely documented, carbamates in general are used in various fields:
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Pharmaceuticals: Carbamates can act as prodrugs or intermediates in the synthesis of active pharmaceutical ingredients.
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Agrochemicals: They are used as insecticides and fungicides due to their ability to inhibit acetylcholinesterase.
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Industrial Applications: Carbamates are used in the production of polymers and resins.
Research Findings and Future Directions
Research on carbamates often focuses on their biological activity and chemical properties. For ethyl N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]carbamate, further studies could explore its potential biological effects, such as enzyme inhibition or interaction with specific receptors. Additionally, optimizing its synthesis to improve yield and purity could be a valuable area of investigation.
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